4-Allyl-5-{[4-(1-methyl-1-phenylethyl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol
4-Allyl-5-{[4-(1-methyl-1-phenylethyl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol
Brand Name:
Vulcanchem
CAS No.:
443863-07-8
VCID:
VC0395184
InChI:
InChI=1S/C21H23N3OS/c1-4-14-24-19(22-23-20(24)26)15-25-18-12-10-17(11-13-18)21(2,3)16-8-6-5-7-9-16/h4-13H,1,14-15H2,2-3H3,(H,23,26)
SMILES:
CC(C)(C1=CC=CC=C1)C2=CC=C(C=C2)OCC3=NN=C(N3CC=C)S
Molecular Formula:
C21H23N3OS
Molecular Weight:
365.5g/mol
4-Allyl-5-{[4-(1-methyl-1-phenylethyl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol
CAS No.: 443863-07-8
Main Products
VCID: VC0395184
Molecular Formula: C21H23N3OS
Molecular Weight: 365.5g/mol
![4-Allyl-5-{[4-(1-methyl-1-phenylethyl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol - 443863-07-8](/images/no_structure.jpg)
| CAS No. | 443863-07-8 |
|---|---|
| Product Name | 4-Allyl-5-{[4-(1-methyl-1-phenylethyl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol |
| Molecular Formula | C21H23N3OS |
| Molecular Weight | 365.5g/mol |
| IUPAC Name | 5-[[4-(2-phenylpropan-2-yl)phenoxy]methyl]-4-prop-2-enyl-1,2,4-triazole-3-thiol |
| Standard InChI | InChI=1S/C21H23N3OS/c1-4-14-24-19(22-23-20(24)26)15-25-18-12-10-17(11-13-18)21(2,3)16-8-6-5-7-9-16/h4-13H,1,14-15H2,2-3H3,(H,23,26) |
| Standard InChIKey | AECLCPPRRANGDB-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)(C1=CC=CC=C1)C2=CC=C(C=C2)OCC3=NN=C(N3CC=C)S |
| SMILES | CC(C)(C1=CC=CC=C1)C2=CC=C(C=C2)OCC3=NN=C(N3CC=C)S |
| Canonical SMILES | CC(C)(C1=CC=CC=C1)C2=CC=C(C=C2)OCC3=NN=C(N3CC=C)S |
| PubChem Compound | 607594 |
| Last Modified | Nov 14 2021 |
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